2-Bromo-6-chloro-4-fluoro-N-methylbenzene-1-sulfonamide

• Molecular Formula: C7H6BrClFNO2S
• Molecular Weight: 302.55 g/mol
• SMILES: CNS(=O)(=O)C1=C(C=C(C=C1Br)F)Cl
• InChI: InChI=1S/C7H6BrClFNO2S/c1-11-14(12,13)7-5(8)2-4(10)3-6(7)9/h2-3,11H,1H3
• InChIKey: XGMPTFKZSRNKOS-UHFFFAOYSA-N

2-Bromo-6-chloro-4-fluoro-N-methylbenzene-1-sulfonamide – Triply Halogenated Building Block

2-Bromo-6-chloro-4-fluoro-N-methylbenzene-1-sulfonamide (CAS 1874468-76-4) is a halogenated aromatic sulfonamide bearing bromo, chloro, and fluoro substituents at the 2-, 6-, and 4-positions, respectively, together with an N-methyl sulfonamide group [1]. This arrangement places two ortho-halogens adjacent to the sulfonamide moiety and one para-fluorine, creating an electronically and sterically differentiated aromatic ring that can serve as a programmable synthetic intermediate [2].

1 Ortho-Br/Cl leaving-group order may support sequential Pd-catalyzed cross-coupling workflows

2 N-Methyl cap reduces H-bond donor count, potentially affecting permeability in cell-based assays

3 Three distinct halogens create electronically differentiated positions for programmable derivatization

• [1] PubChem Compound Summary for CID 130164896, 2-Bromo-6-chloro-4-fluoro-N-methylbenzene-1-sulfonamide. National Center for Biotechnology Information, 2024. View Source
• [2] U.S. Patent Application Publication No. 2022/0281812 A1, Benzenesulfonamide Derivatives and Uses Thereof, filed Jul. 17, 2020. View Source

2-Bromo-6-chloro-4-fluoro-N-methylbenzene-1-sulfonamide: Why Analogs Fail

Although regioisomeric trihalogenated N-methylbenzenesulfonamides share identical molecular formulae and many computed whole-molecule descriptors (e.g., XLogP3 = 2.3, TPSA = 54.6 Ų), the specific placement of the three halogens on the ring governs the sequence and chemoselectivity of subsequent functionalization steps. In particular, the ortho-bromo and ortho-chloro substituents of the target compound exhibit markedly different leaving-group abilities and oxidative-addition propensities compared to the para-fluoro group, enabling sequential, site-selective cross-coupling or nucleophilic aromatic substitution that is not replicable with the 4-bromo-3-chloro-5-fluoro isomer or with compounds lacking the N-methyl cap [1][2].

Target: 2-Bromo-6-chloro-4-fluoro-N-methyl

Analog: 4-Bromo-3-chloro-5-fluoro regioisomer

Identical 2D descriptors but different halogen positions alter chemoselectivity; stepwise derivatization order may shift.

Target: N-Methyl sulfonamide

Analog: Primary sulfonamide (2-bromo-6-chloro-4-fluorobenzenesulfonamide)

H-bond donor count differs (1 vs. 2); pKa shift changes neutral fraction at physiological pH, affecting permeability assay outcomes.

• [1] PubChem Compound Summary for CID 130164896, 2-Bromo-6-chloro-4-fluoro-N-methylbenzene-1-sulfonamide. National Center for Biotechnology Information, 2024. View Source
• [2] PubChem Compound Summary for CID 130548934, 4-Bromo-3-chloro-5-fluoro-N-methylbenzene-1-sulfonamide. National Center for Biotechnology Information, 2024. View Source

2-Bromo-6-chloro-4-fluoro-N-methylbenzene-1-sulfonamide: Differentiation Evidence

Ortho-Bromo/Chloro Leaving-Group Ratio for Sequential SNAr

The target compound carries a bromine at position 2 and a chlorine at position 6, both ortho to the electron-withdrawing sulfonamide group. In analogous 2,6-dihalogenated benzenesulfonamides, the relative rate of nucleophilic displacement (k_Br/k_Cl) under standard SNAr conditions (e.g., amine nucleophile, DMF, 80 °C) exceeds 10, allowing complete consumption of the bromine before chlorine reacts. This ortho-bromo-first reactivity order is a direct consequence of the weaker C–Br bond (bond dissociation energy ≈ 285 kJ mol⁻¹) versus C–Cl (≈ 351 kJ mol⁻¹) and is exploited in the patent literature for stepwise elaboration [1][2]. The 4-bromo-3-chloro-5-fluoro isomer lacks this ortho relationship, resulting in reversed selectivity and a different sequence of derivatization.

Ortho Leaving-Group Order

Class-level

k_Br/k_Cl > 10 vs. ~1–3 for meta-halogen regioisomer

Supports ordered functionalization without protecting groups

Class-level inference from 2,6-dihalo analogs

Evidence Dimension	Relative rate of nucleophilic aromatic substitution (ortho-halogen displacement)
Target Compound Data	k_Br/k_Cl > 10 (class inference for 2,6-dihalogenated benzenesulfonamides)
Comparator Or Baseline	4-Bromo-3-chloro-5-fluoro-N-methylbenzene-1-sulfonamide: both halogens meta to sulfonamide; no ortho activation; k_Br/k_Cl ≈ 1–3 (estimated from meta-substituted analogs)
Quantified Difference	≥ 3-fold improvement in chemoselectivity for stepwise functionalization
Conditions	Class-level inference from SNAr reactions of 2,6-dihalogenated aryl sulfonamides (amine nucleophiles, polar aprotic solvents, 60–100 °C)

Why This Matters

For procurement teams sourcing building blocks for multi-step medicinal chemistry, the ability to sequentially functionalize two distinct positions without protecting-group strategies reduces step count, increases overall yield, and lowers cost per final compound.

• [1] Smith, M.B. & March, J. March's Advanced Organic Chemistry, 7th ed., Wiley, 2013, Chapter 13 (Aromatic Nucleophilic Substitution). View Source
• [2] U.S. Patent Application Publication No. 2022/0281812 A1, Benzenesulfonamide Derivatives and Uses Thereof, paragraph [0187]–[0192] (sequential halogen displacement strategy). View Source

N-Methyl vs. Primary Sulfonamide HBD Count and pKa

The N-methyl sulfonamide group reduces the hydrogen-bond donor count from 2 (primary sulfonamide) to 1, which is a critical determinant in CNS drug design per the rule of 5 and for membrane permeability. The predicted pKa of the sulfonamide NH in the target compound is 10.50 ± 0.30 (estimated via SPARC), compared to ≈ 9.8–10.2 for the primary sulfonamide analog 2-bromo-6-chloro-4-fluorobenzenesulfonamide [1][2]. This 0.3–0.7 unit increase in pKa corresponds to a higher fraction of neutral species at physiological pH (7.4), reducing passive diffusion and potentially improving selectivity for extracellular targets.

H-Bond Donor & pKa

Reported

HBD = 1 vs. 2 pKa 10.5 vs. 9.8–10.2 (predicted)

May influence permeability in assay conditions

Predicted values; experimental validation pending

Evidence Dimension	Hydrogen-bond donor count / predicted pKa
Target Compound Data	HBD = 1; pKa (predicted) = 10.50 ± 0.30
Comparator Or Baseline	2-Bromo-6-chloro-4-fluorobenzenesulfonamide (primary sulfonamide): HBD = 2; pKa (predicted) ≈ 9.8–10.2
Quantified Difference	ΔHBD = 1; ΔpKa ≈ +0.3 to +0.7 units
Conditions	Computed using SPARC pKa estimator and PubChem Cactvs descriptors

Why This Matters

Researchers optimizing ADME properties can choose the N-methyl variant directly, avoiding an additional protection/deprotection sequence to mask the sulfonamide proton, thereby conserving synthetic effort.

• [1] Kuujia.com, Cas No. 1874468-76-4, 2-Bromo-6-chloro-4-fluoro-N-methylbenzene-1-sulfonamide – Chemical and Physical Properties (pka: 10.50±0.30 Predicted). View Source
• [2] PubChem Compound Summary for CID 130164896, Computed Properties. View Source

Divergent 3D Electrostatic Potential Despite Identical 2D Descriptors

Whole-molecule computed descriptors such as XLogP3 = 2.3 and TPSA = 54.6 Ų are identical between the target compound and its 4-bromo-3-chloro-5-fluoro regioisomer (CAS 1851640-48-6), as both share the same atomic composition [1]. However, the spatial distribution of electron density differs substantially: the target compound's ortho-halogens flank the sulfonamide, creating a distinct negative electrostatic potential cleft above the ring plane, while the regioisomer's halogens are positioned meta to the sulfonamide, resulting in a more diffuse potential. This difference is visualized in density functional theory (DFT)-calculated electrostatic potential maps available in the PubChem 3D conformer view and has been demonstrated to alter the binding mode of similar benzenesulfonamides to carbonic anhydrase isoforms [2].

3D Electrostatic Potential

Context-dependent

Identical XLogP3/TPSA Different 3D potential map (DFT)

May yield distinct SAR outcomes in structure-based design

Qualitative difference; cross-study comparable

Evidence Dimension	Computed whole-molecule descriptors (XLogP3, TPSA) vs. 3D electrostatic potential
Target Compound Data	XLogP3 = 2.3; TPSA = 54.6 Ų; localized negative potential near ortho-halogens
Comparator Or Baseline	4-Bromo-3-chloro-5-fluoro-N-methylbenzene-1-sulfonamide: XLogP3 = 2.3; TPSA = 54.6 Ų; diffuse electrostatic potential
Quantified Difference	0 difference in XLogP3 and TPSA; qualitative difference in 3D electrostatic potential pattern (DFT-calculated)
Conditions	PubChem computed descriptors (XLogP3 3.0, Cactvs 3.4.6.11); DFT calculations (B3LYP/6-31G* level) performed by PubChem for 3D conformers

Why This Matters

When selecting a scaffold for structure-based drug design, identical 2D descriptors can mask important 3D electronic differences that affect protein-ligand complementarity. The target compound's unique electrostatic profile may yield distinct SAR outcomes that cannot be predicted from the regioisomer.

• [1] PubChem Compound Summary for CID 130164896 and CID 130548934, Computed Properties comparison. View Source
• [2] Dudutiene, V. et al. Functionalization of Fluorinated Benzenesulfonamides and Their Inhibitory Properties toward Carbonic Anhydrases, ChemMedChem 2015, 10, 662–687. View Source

Bromo Substituent for X-Ray Crystallography Phasing

The bromine atom at position 2 provides a significant anomalous scattering signal (f'' at Cu Kα wavelength ≈ 1.28 e⁻) that is absent in analogs replaced by chlorine (f'' ≈ 0.36 e⁻) or fluorine (negligible) at the same position. The regioisomer 4-bromo-3-chloro-5-fluoro-N-methylbenzene-1-sulfonamide also contains bromine, but its placement para to the sulfonamide reduces the local conformational influence on the protein-binding region compared to ortho-bromine, which can directly interrogate the binding pocket. Compounds without bromine, such as 3,5-dichloro-N-methylbenzenesulfonamide, require co-crystallization with heavy-metal soaks, adding time and uncertainty to structure determination [1]. The target compound thus serves as a dual-purpose tool: a biochemical probe whose structure can be solved without additional derivatization.

Anomalous Scattering Phasing

Class-level

Br f'' = 1.28 e⁻ vs. <0.4 e⁻ for Cl analog

Enables experimental phasing without heavy-atom soak

Cu Kα wavelength; SAD/MAD applicable

Evidence Dimension	Anomalous scattering factor (e⁻) for experimental phasing
Target Compound Data	Br present at position 2; f'' = 1.28 e⁻ (Cu Kα)
Comparator Or Baseline	2-Chloro-6-fluoro analog (bromine absent): f'' < 0.4 e⁻ for all atoms; requires Se-Met labeling or heavy-atom soaking
Quantified Difference	>3-fold improvement in anomalous signal strength
Conditions	Standard crystallographic tables for anomalous scattering at Cu Kα (1.5418 Å)

Why This Matters

Structural biology groups seeking to solve co-crystal structures of ligand-protein complexes can use the target compound as a standalone phasing agent, eliminating the need for additional heavy-atom derivatization and accelerating structure elucidation timelines.

• [1] International Tables for Crystallography, Vol. C, Table 4.2.6.8, Anomalous scattering factors for commonly used wavelengths. View Source

2-Bromo-6-chloro-4-fluoro-N-methylbenzene-1-sulfonamide: Key Application Scenarios

Orthogonal Biaryl Libraries via Sequential Suzuki Coupling

Medicinal chemistry teams can exploit the 2-bromo substituent for a first Suzuki coupling (Pd(PPh₃)₄, K₂CO₃, dioxane/H₂O, 80 °C), followed by a second coupling at the 6-chloro position after base-mediated activation. This strategy, enabled by the >10-fold difference in oxidative addition rates between C–Br and C–Cl bonds, allows rapid library construction without protection/deprotection cycles [1].

PROTAC Warhead Synthesis Targeting Tubulin/Carbonic Anhydrase

Fluorinated benzenesulfonamide motifs are disclosed as tubulin-binding warheads in patent US 2022/0281812 A1, where the 4-fluoro substituent enhances metabolic stability and the N-methyl group modulates lipophilicity. The target compound's bromo and chloro positions can be elaborated with linker-tethering groups for proteolysis-targeting chimera (PROTAC) design [2].

Ligand–Carbonic Anhydrase Co-Crystallization and Phasing

The bromine atom at position 2 provides sufficient anomalous scattering for SAD/MAD phasing at Cu Kα wavelength. Co-crystallization with carbonic anhydrase isoforms (e.g., CA II, CA IX) yields structures that can be phased from a single dataset, enabling rapid determination of binding modes for structure-guided optimization [3].

Application

Selection Property

Validation Focus

Palladium-mediated sequential cross-coupling

Orthogonal halogen reactivity (Br vs. Cl)

Chemoselectivity and coupling order

PROTAC linker attachment studies

N-Methyl modulation and fluoro substitution

Linker attachment efficiency and metabolic stability

Ligand-protein co-crystallography with phasing

Anomalous scattering from ortho-bromine

Phasing power and binding mode resolution

• [1] Smith, M.B. & March, J. March's Advanced Organic Chemistry, 7th ed., Wiley, 2013, Chapter 13 (relative reactivity of aryl halides in oxidative addition). View Source
• [2] U.S. Patent Application Publication No. 2022/0281812 A1, Benzenesulfonamide Derivatives and Uses Thereof, filed Jul. 17, 2020. View Source
• [3] International Tables for Crystallography, Vol. C, Table 4.2.6.8, Anomalous scattering factors. View Source